Cas no 1797964-70-5 (2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide
• CAS No: 1797964-70-5
• MF: C₁₇H₁₅NO₃S₂
• MW: 345.435901880264
• CID: 5374658
• Update Time: 2025-06-22

2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]furan-3-carboxamide
• 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C17H15NO3S2/c1-10-7-14(11(2)21-10)17(20)18-8-13-3-4-15(23-13)16(19)12-5-6-22-9-12/h3-7,9H,8H2,1-2H3,(H,18,20)
• InChI Key： UTHNTEQLXBLTJG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2SC(C(C3C=CSC=3)=O)=CC=2)=O)=C1C

Additional information on 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide

Introduction to 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide (CAS No. 1797964-70-5)

2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1797964-70-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by a fused heterocyclic system, incorporating both thiophene and furan moieties, which are well-known for their role in various bioactive molecules. The presence of a carbonyl group at the 3-position of the thiophene ring and a carboxamide functional group at the 3-position of the furan ring adds to its complexity and suggests potential interactions with biological targets. Specifically, the 5-(thiophene-3-carbonyl)thiophen-2-yl substituent introduces a rigid aromatic system that could enhance binding affinity to specific proteins or enzymes.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motifs present in 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide make it a candidate for further investigation as a potential lead compound in this context. For instance, the thiophene scaffold is frequently found in bioactive natural products and synthetic drugs, while the furan ring can contribute to lipophilicity and metabolic stability.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The carbonyl group and the amide bond are known to participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. Additionally, the aromatic rings can engage in π-stacking interactions with other aromatic residues in proteins, further enhancing binding affinity. These features make 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. By leveraging molecular docking simulations, scientists have been able to identify key interactions between 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide and potential target proteins. These studies have suggested that this compound could be a potent inhibitor of enzymes involved in cancer cell proliferation and survival. For example, preliminary docking studies have indicated that it may bind to the active site of kinases, which are critical targets in oncology research.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it possible to construct such molecules with high precision. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming the carbon-carbon bonds between the thiophene and furan rings. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

Once synthesized, 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide has been subjected to various biochemical assays to evaluate its biological activity. In vitro experiments have shown that it exhibits modest inhibitory activity against certain kinases and may have anti-inflammatory properties. These findings are consistent with the structural features predicted by computational models and suggest that further optimization could enhance its potency.

The potential therapeutic applications of this compound are still under investigation, but preliminary results are promising. Researchers are exploring its efficacy in models of cancer and inflammation using both cellular assays and animal models. The ability of 2,5-dimethyl-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-3-carboxamide to modulate key biological pathways makes it a valuable candidate for drug development efforts aimed at treating these diseases.

In conclusion, 1797964 plays a significant role as an intermediate or building block in pharmaceutical research due to its structural complexity and potential biological activities. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further exploration in drug discovery programs targeting various diseases.